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Compound of Interest

Compound Name:
2-(Chloromethyl)-3,5-dimethyl-4-

nitropyridine

CAS No.: 153476-68-7

Cat. No.: B122706

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-(Chloromethyl)-3,5-dimethyl-4-
nitropyridine, a key chemical intermediate in pharmaceutical synthesis. This document covers

its chemical identity, physical properties, primary applications in drug development, and a

detailed experimental protocol for its synthesis.

Chemical Identity and Properties
The compound with the common name 2-(Chloromethyl)-3,5-dimethyl-4-nitropyridine has

the confirmed IUPAC name 2-(chloromethyl)-3,5-dimethyl-4-nitropyridine[1]. It is also

known by other synonyms such as Esomeprazole Impurity 47 and Omeprazole Impurity[1]. Its

hydrochloride salt form is also utilized in various synthetic applications[2][3].

The following table summarizes the key computed physicochemical properties of 2-
(Chloromethyl)-3,5-dimethyl-4-nitropyridine.
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Property Value Source

Molecular Formula C₈H₉ClN₂O₂ [1]

Molecular Weight 200.62 g/mol [1]

Monoisotopic Mass 200.0352552 Da [1]

XLogP3 1.8 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 1 [1]

CAS Number 153476-68-7 [1][4]

Core Application in Drug Development
2-(Chloromethyl)-3,5-dimethyl-4-nitropyridine and its derivatives are crucial intermediates in

the synthesis of various pharmaceutical compounds, particularly a class of drugs known as

proton pump inhibitors (PPIs)[5][6]. PPIs, such as Omeprazole, Esomeprazole, and

Lansoprazole, are widely used to treat acid-related conditions like heartburn, acid reflux, and

stomach ulcers[7].

The molecular structure of this pyridine derivative provides a reactive "handle"—the

chloromethyl group—which allows for its coupling with other molecules to build the final

complex structure of the active pharmaceutical ingredient (API)[8]. The synthesis of

Omeprazole, for example, involves coupling a substituted pyridine intermediate, derived from

compounds like 2-(chloromethyl)-3,5-dimethyl-4-methoxypyridine hydrochloride, with a

benzimidazole moiety[5][6]. The nitro-substituted pyridine described herein serves as a

precursor to these methoxy-substituted intermediates[7][9].

Synthesis Pathway
The synthesis of 2-(Chloromethyl)-3,5-dimethyl-4-nitropyridine is a multi-step process that

typically begins with a readily available starting material like 3,5-Lutidine (3,5-dimethylpyridine).
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The general synthetic workflow involves oxidation of the pyridine nitrogen, followed by nitration

at the 4-position, and subsequent functionalization to introduce the chloromethyl group.

3,5-Lutidine

Oxidation
(e.g., H₂O₂, Acetic Acid)

3,5-Dimethylpyridine N-oxide

Nitration
(H₂SO₄, HNO₃)

3,5-Dimethyl-4-nitropyridine N-oxide

Rearrangement / Hydroxylation
(e.g., Acetic Anhydride)

2-Hydroxymethyl-3,5-dimethyl-
4-nitropyridine

Chlorination
(e.g., SOCl₂)

2-(Chloromethyl)-3,5-dimethyl-
4-nitropyridine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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